Cas no 2227895-37-4 ((3S)-4-(2,3-dihydro-1-benzofuran-5-yl)-3-hydroxybutanoic acid)

• Product Name: (3S)-4-(2,3-dihydro-1-benzofuran-5-yl)-3-hydroxybutanoic acid
• CAS No: 2227895-37-4
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 6419911
• PubChem ID: 165835295
• Update Time: 2025-06-13

(3S)-4-(2,3-dihydro-1-benzofuran-5-yl)-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-4-(2,3-dihydro-1-benzofuran-5-yl)-3-hydroxybutanoic acid
• 2227895-37-4
• EN300-1809869

• Inchi： 1S/C12H14O4/c13-10(7-12(14)15)6-8-1-2-11-9(5-8)3-4-16-11/h1-2,5,10,13H,3-4,6-7H2,(H,14,15)/t10-/m0/s1
• InChI Key： MDKLRFQUUZJKNQ-JTQLQIEISA-N
• SMILES： O1CCC2C=C(C=CC1=2)C[C@@H](CC(=O)O)O

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8Ų

Additional information on (3S)-4-(2,3-dihydro-1-benzofuran-5-yl)-3-hydroxybutanoic acid

Introduction to (3S)-4-(2,3-dihydro-1-benzofuran-5-yl)-3-hydroxybutanoic Acid (CAS No. 2227895-37-4)

(3S)-4-(2,3-dihydro-1-benzofuran-5-yl)-3-hydroxybutanoic acid, identified by its CAS number 2227895-37-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug development and therapeutic interventions. The unique arrangement of functional groups within its molecular structure positions it as a promising candidate for further exploration in medicinal chemistry.

The compound’s core structure consists of a benzofuran moiety linked to a hydroxybutanoic acid backbone. The benzofuran ring, a well-known pharmacophore, is frequently encountered in natural products and pharmaceuticals, contributing to various biological activities. Specifically, the 2,3-dihydro-1-benzofuran-5-yl substituent introduces a level of complexity that is often associated with enhanced biological activity. This moiety has been implicated in the modulation of enzymatic pathways and receptor interactions, making it a focal point for structural optimization efforts.

In recent years, there has been a surge in research focused on identifying novel scaffolds that can interact with biological targets in innovative ways. The (3S)-4-(2,3-dihydro-1-benzofuran-5-yl)-3-hydroxybutanoic acid structure aligns well with this trend, as it combines elements known to exhibit pharmacological activity with a stereochemical configuration that may enhance binding affinity and selectivity. The presence of the chiral center at the third carbon atom further underscores its potential as a lead compound for the development of enantiomerically pure drugs.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory pathways. Emerging research suggests that benzofuran derivatives can interact with key enzymes and cytokines involved in inflammation, such as COX-2 and NF-κB. The hydroxybutanoic acid moiety may also contribute to its anti-inflammatory properties by serving as a scaffold for further functionalization. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases and the need for more effective therapeutic strategies.

The synthesis of (3S)-4-(2,3-dihydro-1-benzofuran-5-yl)-3-hydroxybutanoic acid presents both challenges and opportunities for synthetic chemists. The construction of the benzofuran ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, the stereochemical integrity at the chiral center must be maintained throughout the synthetic process to preserve the compound’s biological activity. Advances in asymmetric synthesis have provided valuable tools for achieving these objectives, paving the way for scalable production methods.

Recent studies have also explored the pharmacokinetic properties of related benzofuran derivatives. These investigations have highlighted the importance of optimizing solubility and metabolic stability to enhance bioavailability. The hydroxybutanoic acid group may play a role in these properties by influencing solubility profiles and interactions with metabolic enzymes. Understanding these relationships is crucial for translating preclinical findings into effective clinical applications.

The potential therapeutic applications of (3S)-4-(2,3-dihydro-1-benzofuran-5-yl)-3-hydroxybutanoic acid extend beyond inflammation management. Preliminary data suggest that this compound may exhibit neuroprotective effects, making it a candidate for treating neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease. The benzofuran moiety has been shown to cross the blood-brain barrier, which is essential for central nervous system-targeted therapies. Furthermore, the hydroxybutanoic acid group may contribute to neuroprotection by scavenging reactive oxygen species or modulating neurotransmitter systems.

In conclusion, (3S)-4-(2,3-dihydro-1-benzofuran-5-yl)-3-hydroxybutanoic acid (CAS No. 2227895-37-4) represents a promising area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further development. As research continues to uncover new insights into its pharmacological properties, this compound holds significant promise for addressing various therapeutic challenges.